Cas no 941886-75-5 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide
• CAS No: 941886-75-5
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5499223
• Update Time: 2025-10-28

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-(1,1-dioxido-2-isothiazolidinyl)-2-methoxyphenyl]-4-methyl-
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide

• Inchi： 1S/C18H20N2O4S/c1-13-4-6-14(7-5-13)18(21)19-16-12-15(8-9-17(16)24-2)20-10-3-11-25(20,22)23/h4-9,12H,3,10-11H2,1-2H3,(H,19,21)
• InChI Key： XPXDEXSUOYOZMY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCCS2(=O)=O)=CC=C1OC)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide (CAS No. 941886-75-5): A Comprehensive Overview

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide (CAS No. 941886-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, is widely studied for its potential applications in drug development and therapeutic interventions. The presence of the 1,1-dioxo-1lambda6,2-thiazolidin-2-yl moiety and the 4-methylbenzamide group makes it a promising candidate for various biomedical applications.

The molecular structure of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide includes a thiazolidine ring, which is known for its role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. Researchers are particularly interested in its potential as a kinase inhibitor, a topic that has become a hotspot in recent years due to the growing demand for targeted cancer therapies. The compound's ability to modulate specific enzymatic pathways makes it a valuable subject for ongoing studies.

In the context of current trends, N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide aligns with the increasing focus on precision medicine and personalized therapeutics. The compound's mechanism of action is being explored in relation to diseases where enzyme inhibition plays a critical role. This has led to a surge in searches for "thiazolidine derivatives in drug discovery" and "CAS 941886-75-5 applications," reflecting the scientific community's interest in its potential.

From a synthetic chemistry perspective, the preparation of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are critical for achieving high purity and yield, which are essential for its use in research and development. The compound's stability under various conditions is also a key area of investigation, as it impacts its storage and handling protocols.

The pharmacological profile of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide is another area of active research. Preliminary studies suggest that it may exhibit anti-inflammatory and anti-proliferative properties, which are highly relevant in the development of new therapeutics for chronic diseases. These findings have sparked queries such as "CAS 941886-75-5 biological activity" and "thiazolidine-based drug candidates," highlighting its relevance in modern medicine.

In the pharmaceutical industry, N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide is considered a part of the broader category of small molecule inhibitors. Its potential to target specific proteins or enzymes makes it a valuable tool for understanding disease mechanisms and developing novel treatments. The compound's role in signal transduction pathways is particularly noteworthy, as these pathways are often dysregulated in various pathological conditions.

Market dynamics for N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide reflect the growing demand for innovative drug candidates. With the rise of biotech startups and pharmaceutical collaborations, the compound is increasingly being featured in research pipelines. Searches for "buy CAS 941886-75-5" and "suppliers of thiazolidine derivatives" indicate its commercial viability and the interest it generates among researchers and manufacturers alike.

Looking ahead, the future of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-methylbenzamide appears promising. As the scientific community continues to explore its applications, the compound is likely to play a pivotal role in advancing drug discovery and therapeutic innovation. Its unique structural attributes and biological activity make it a standout candidate for further investigation and development.